pent-2-yn-1-amine hydrochloride
Description
Pent-2-yn-1-amine hydrochloride is a chemical compound with the molecular formula C5H10ClN . It is related to pent-4-yn-1-amine hydrochloride, which has a similar structure .
Synthesis Analysis
The synthesis of related compounds has been reported in the literature. For instance, a new N-alkynylated dithieno [3,2- b :2′,3′- d ]pyrrole (DTP) monomer was synthesized using a Buchwald–Hartwig amination of 3,3′-dibromo-2,2′-bithiophene with pent-4-yn-1-amine .Molecular Structure Analysis
The molecular structure of pent-2-yn-1-amine hydrochloride consists of a five-carbon chain with a triple bond between the second and third carbons, an amine group at the first carbon, and a hydrochloride group .Safety and Hazards
Pent-2-yn-1-amine is classified as a dangerous compound with hazard statements including H226, H314, and H335. Precautionary statements include P210, P233, P240, P241, P242, P243, P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P370+P378, P403+P233, P403+P235, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for pent-2-yn-1-amine hydrochloride involves the conversion of pent-2-yne to pent-2-yn-1-ol, followed by the conversion of pent-2-yn-1-ol to pent-2-yn-1-amine, and finally the formation of pent-2-yn-1-amine hydrochloride by reacting pent-2-yn-1-amine with hydrochloric acid.", "Starting Materials": [ "Pent-2-yne", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ammonium chloride", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of pent-2-yne to pent-2-yn-1-ol using sodium borohydride in ethanol", "Step 2: Oxidation of pent-2-yn-1-ol to pent-2-yn-1-aldehyde using sodium hydroxide and water", "Step 3: Reduction of pent-2-yn-1-aldehyde to pent-2-yn-1-amine using ammonium chloride and sodium borohydride in ethanol", "Step 4: Formation of pent-2-yn-1-amine hydrochloride by reacting pent-2-yn-1-amine with hydrochloric acid" ] } | |
CAS RN |
98071-05-7 |
Product Name |
pent-2-yn-1-amine hydrochloride |
Molecular Formula |
C5H10ClN |
Molecular Weight |
119.6 |
Purity |
95 |
Origin of Product |
United States |
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